Cas no 903311-68-2 (Ethyl 2-amino-3-(3-nitrobenzoyl)indolizine-1-carboxylate)

• Product Name: Ethyl 2-amino-3-(3-nitrobenzoyl)indolizine-1-carboxylate
• CAS No: 903311-68-2
• MF: C₁₈H₁₅N₃O₅
• MW: 353.328804254532
• CID: 5494612
• PubChem ID: 16955555
• Update Time: 2025-10-29

Ethyl 2-amino-3-(3-nitrobenzoyl)indolizine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• F2633-0017
• 903311-68-2
• ethyl 2-amino-3-[(3-nitrophenyl)carbonyl]indolizine-1-carboxylate
• ethyl 2-amino-3-(3-nitrobenzoyl)indolizine-1-carboxylate
• AKOS016359029
• STL275325
• Ethyl 2-amino-3-(3-nitrobenzoyl)indolizine-1-carboxylate

• Inchi： 1S/C18H15N3O5/c1-2-26-18(23)14-13-8-3-4-9-20(13)16(15(14)19)17(22)11-6-5-7-12(10-11)21(24)25/h3-10H,2,19H2,1H3
• InChI Key： WDQZWXJAKGBKHT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=C(C(C2C=CC=C(C=2)[N+](=O)[O-])=O)N2C=CC=CC2=1)N)=O

Computed Properties

• Exact Mass: 353.10117059g/mol
• Monoisotopic Mass: 353.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 120Ų

Additional information on Ethyl 2-amino-3-(3-nitrobenzoyl)indolizine-1-carboxylate

Ethyl 2-amino-3-(3-nitrobenzoyl)indolizine-1-carboxylate (CAS No. 903311-68-2): An Overview

Ethyl 2-amino-3-(3-nitrobenzoyl)indolizine-1-carboxylate (CAS No. 903311-68-2) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various biological assays and preclinical studies, making it a subject of interest for researchers and pharmaceutical companies alike.

The molecular structure of Ethyl 2-amino-3-(3-nitrobenzoyl)indolizine-1-carboxylate is composed of an indolizine core, an amino group, and a nitrobenzoyl moiety. The indolizine scaffold is a bicyclic heterocyclic system that is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the amino group and the nitrobenzoyl substituent further enhances the compound's reactivity and potential therapeutic applications.

Recent studies have explored the pharmacological properties of Ethyl 2-amino-3-(3-nitrobenzoyl)indolizine-1-carboxylate in detail. One notable area of research is its potential as an anticancer agent. In vitro studies have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, which are crucial processes in cancer therapy.

Another important aspect of Ethyl 2-amino-3-(3-nitrobenzoyl)indolizine-1-carboxylate is its anti-inflammatory activity. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The synthesis of Ethyl 2-amino-3-(3-nitrobenzoyl)indolizine-1-carboxylate has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, with a focus on developing efficient and scalable methods suitable for industrial production. One common approach involves the condensation of an appropriate indolizine derivative with a nitrobenzoyl chloride in the presence of a base. The resulting product is then subjected to further purification steps to ensure high purity levels.

In addition to its therapeutic potential, Ethyl 2-amino-3-(3-nitrobenzoyl)indolizine-1-carboxylate has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can selectively modulate specific biological targets, providing valuable insights into disease mechanisms and potential drug targets. The unique structure of this compound allows it to interact with specific proteins or enzymes, making it a useful tool for understanding complex biological processes.

The safety profile of Ethyl 2-amino-3-(3-nitrobenzoyl)indolizine-1-carboxylate has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, Ethyl 2-amino-3-(3-nitrobenzoyl)indolizine-1-carboxylate (CAS No. 903311-68-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.